N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline

• Molecular Formula: C25H27NO6
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 2-[[2-(3-benzyl-4,8-dimethyl-2-oxochromen-7-yl)oxyacetyl]amino]pentanoic acid
• InChI: InChI=1S/C25H27NO6/c1-4-8-20(24(28)29)26-22(27)14-31-21-12-11-18-15(2)19(13-17-9-6-5-7-10-17)25(30)32-23(18)16(21)3/h5-7,9-12,20H,4,8,13-14H2,1-3H3,(H,26,27)(H,28,29)
• InChI Key: OFKJONSDTLMQJR-UHFFFAOYSA-N
• SMILES: CCCC(C(=O)O)NC(=O)COC1=C(C2=C(C=C1)C(=C(C(=O)O2)CC3=CC=CC=C3)C)C

Description

N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline, also known as BAPNA, is a synthetic substrate used in biochemical assays to measure the activity of enzymes such as chymotrypsin and trypsin. It is a chromogenic substrate that produces a yellow color when cleaved by these enzymes, allowing for easy detection and measurement.

Mechanism of Action

N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline is cleaved by proteases at the amide bond between the acetyl group and the norvaline residue. This cleavage releases the chromogenic 7-hydroxy-4,8-dimethylcoumarin moiety, which produces a yellow color that can be easily detected and measured.
Biochemical and Physiological Effects
N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline has no direct biochemical or physiological effects on the body, as it is not a drug or a naturally occurring substance. However, its use in enzyme assays can provide important information about the activity and function of proteases in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline as a substrate is its high sensitivity and specificity for proteases. It produces a strong and easily detectable signal, allowing for accurate measurement of enzyme activity. However, N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline may not be suitable for all types of proteases, and its use may be limited by factors such as pH, temperature, and substrate concentration.

Future Directions

Future research on N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline may focus on the development of new substrates with improved properties, such as increased sensitivity or stability. Additionally, N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline may be used in the development of new protease inhibitors or other drugs that target proteases. Further studies may also investigate the role of proteases in disease processes and the potential therapeutic applications of protease inhibitors.

Synthesis Methods

N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline can be synthesized through a multistep process involving the reaction of norvaline with 7-hydroxy-4,8-dimethylcoumarin, followed by acetylation and benzyl protection. The final product is purified through column chromatography to obtain a high yield of pure N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline.

Scientific Research Applications

N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline is widely used in scientific research as a substrate for the measurement of enzyme activity. It is commonly used in the study of proteases, which are enzymes that cleave peptide bonds in proteins. N-{[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}norvaline can be used to measure the activity of proteases such as chymotrypsin, trypsin, and elastase.